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Compound of Interest

Compound Name: Ifosfamide-d4-1

Cat. No.: B15559544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources for high-purity

Ifosfamide-d4, a critical reagent for research and development in the pharmaceutical sciences.

This document details available products, offers insights into experimental applications, and

visualizes the biochemical pathways of its parent compound, Ifosfamide.

Introduction to Ifosfamide-d4
Ifosfamide-d4 is the deuterium-labeled analog of Ifosfamide, an alkylating agent widely used in

cancer chemotherapy.[1][2] The incorporation of four deuterium atoms into the molecule

provides a stable isotopic label, making it an invaluable tool for quantitative bioanalytical

studies.[3] Its primary application is as an internal standard in mass spectrometry-based

assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure the

accuracy and precision of Ifosfamide quantification in biological matrices.[3][4]

Commercial Sources of High-Purity Ifosfamide-d4
A comprehensive search of chemical suppliers has identified several commercial sources for

high-purity Ifosfamide-d4. The following table summarizes the available products, their purity

specifications, and other relevant information to aid researchers in selecting the appropriate

material for their studies.
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Supplier
Catalog
Number

CAS Number Purity
Available
Quantities

MedchemExpres

s
HY-17419S1 1189701-13-0

>98% (typically

≥99.0%)
1mg, 5mg, 10mg

Toronto

Research

Chemicals (LGC

Standards)

TRC-I265002 1189701-13-0 >95% (HPLC)[5] 1mg, 10mg[5]

Cayman

Chemical

17562 (for

unlabeled)
1189701-13-0 ≥98%

Inquire for

availability

BOC Sciences BLP-012388 1189701-13-0 Inquire Inquire

Alsachim 1189701-13-0 Inquire Inquire

Axios Research AR-I03227 1189701-13-0 Inquire Inquire[6]

Cerilliant B130323-10 1189701-13-0 Inquire 10mg[7]

Experimental Protocols: Quantitative Analysis of
Ifosfamide using Ifosfamide-d4 by LC-MS/MS
The use of a stable isotope-labeled internal standard is the gold standard for quantitative

bioanalysis.[8] The following is a generalized, yet detailed, methodology for the quantification of

Ifosfamide in human plasma using Ifosfamide-d4 as an internal standard. This protocol is

adapted from established methods for analogous compounds.[8][9]

Materials and Reagents
Ifosfamide certified reference standard

Ifosfamide-d4 internal standard

Human plasma (with anticoagulant, e.g., K2EDTA)

Methanol (LC-MS grade)
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Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Solution Preparation
Stock Solutions (1 mg/mL): Prepare individual stock solutions of Ifosfamide and Ifosfamide-

d4 in methanol.

Working Standard Solutions: Serially dilute the Ifosfamide stock solution with a 50:50 mixture

of acetonitrile and water to prepare a series of working standards for the calibration curve.

Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Ifosfamide-d4 stock solution

with acetonitrile to the desired concentration.[8]

Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample, calibrator, or quality control sample, add a known volume of the

Ifosfamide-d4 internal standard working solution.

Add a protein precipitation agent, such as acetonitrile (typically 3-4 volumes).

Vortex vigorously for 1-2 minutes to ensure complete protein precipitation.

Centrifuge the samples at high speed (e.g., >10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at

approximately 40°C.

Reconstitute the dried extract in a suitable mobile phase for injection into the LC-MS/MS

system.

LC-MS/MS Instrumentation and Conditions
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Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography

(HPLC or UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer capable of multiple reaction

monitoring (MRM).

Chromatographic Column: A reversed-phase C18 column is commonly used.

Mobile Phase: A gradient elution using a mixture of water with 0.1% formic acid and

acetonitrile with 0.1% formic acid.

Ionization: Electrospray ionization (ESI) in positive mode.

MRM Transitions: The specific precursor-to-product ion transitions for both Ifosfamide and

Ifosfamide-d4 should be optimized by direct infusion of the standard solutions. For

Ifosfamide, a common transition is m/z 261.0 > 92.0.

Data Analysis
The concentration of Ifosfamide in the plasma samples is determined by constructing a

calibration curve. This is achieved by plotting the peak area ratio of the analyte (Ifosfamide) to

the internal standard (Ifosfamide-d4) against the known concentrations of the calibration

standards. A linear regression model is then applied to determine the concentrations in the

unknown samples.[8]

Visualizing Key Pathways and Workflows
To further aid in the understanding of Ifosfamide's mechanism and the experimental use of its

deuterated analog, the following diagrams have been generated using the DOT language.
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Experimental Workflow for Ifosfamide Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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